Cas no 1804274-69-8 (5-(3-Chloropropyl)-2-nitrobenzyl chloride)

• Product Name: 5-(3-Chloropropyl)-2-nitrobenzyl chloride
• CAS No: 1804274-69-8
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 4792041
• Update Time: 2025-07-17

5-(3-Chloropropyl)-2-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloropropyl)-2-nitrobenzyl chloride

• Inchi： 1S/C10H11Cl2NO2/c11-5-1-2-8-3-4-10(13(14)15)9(6-8)7-12/h3-4,6H,1-2,5,7H2
• InChI Key： TYYJNIWPZBCTBM-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(=C(CCl)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8

Additional information on 5-(3-Chloropropyl)-2-nitrobenzyl chloride

5-(3-Chloropropyl)-2-nitrobenzyl chloride: A Versatile Building Block in Medicinal Chemistry and Functional Materials

5-(3-Chloropropyl)-2-nitrobenzyl chloride (CAS No. 1804274-69-8) represents a pivotal compound in the field of synthetic chemistry, particularly within the context of medicinal chemistry and functional materials development. This molecule, characterized by its unique combination of a nitro group and a chloropropyl substituent, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent advancements in drug discovery and organic synthesis methodologies have underscored the importance of such compounds in creating novel therapeutic agents and advanced materials.

5-(3-Chloropropyl)-2-nitrobenzyl chloride is a derivative of 2-nitrobenzyl chloride, with the addition of a 3-chloropropyl group at the benzene ring. This structural modification significantly alters the chemical properties of the molecule, enhancing its reactivity and functional versatility. The presence of the nitro group introduces electron-withdrawing effects, which can influence the molecule's interactions with biological targets or material surfaces. The chloropropyl substituent, on the other hand, provides a functional group that can participate in various chemical reactions, such as alkylation reactions and cross-coupling reactions.

Recent studies have highlighted the role of 5-(3-Chloropropyl)-2-nitrobenzyl chloride in the development of targeted drug delivery systems. Researchers have demonstrated its utility in the synthesis of polymer-based nanocarriers, which are designed to enhance the solubility and bioavailability of poorly water-soluble drugs. These nanocarriers leverage the reactive functionalities of 5-(3-Chloropropyl)-2-nitrobenzyl chloride to form covalent bonds with biocompatible polymers, thereby improving the stability and targeting efficiency of therapeutic agents.

In the realm of functional materials, 5-(3-Chloropropyl)-2-nitrobenzyl chloride has been explored for its potential applications in surface modification and self-assembled monolayers (SAMs). The molecule's ability to form stable chemical bonds with substrates makes it an ideal candidate for creating bioactive surfaces in biomedical devices. For instance, recent work has shown that 5-(3-Chloropropyl)-2-nitrobenzyl chloride can be used to functionalize metallic implants with biomolecules such as antifouling agents or cell-adhesive peptides, thereby reducing the risk of infection and improving tissue integration.

The synthesis of 5-(3-Chloropropyl)-2-nitrobenzyl chloride typically involves a multi-step process that begins with the preparation of 2-nitrobenzyl chloride. This intermediate is then subjected to a chloropropylation reaction, where a 3-chloropropyl group is introduced via a nucleophilic substitution mechanism. The reaction conditions, including temperature, solvent, and catalysts, play a crucial role in determining the yield and purity of the final product. Optimization of these parameters is essential for achieving high-quality 5-(3-Chloropropyl)-2-nitrobenzyl chloride suitable for downstream applications.

Recent advancements in green chemistry have prompted researchers to develop more sustainable methods for the synthesis of 5-(3-Chloropropyl)-2-nitrobenzyl chloride. One notable approach involves the use of microwave-assisted synthesis, which reduces reaction time and energy consumption while maintaining high product purity. Additionally, the incorporation of biocatalysts such as enzymes has been explored to enable more selective and environmentally friendly reactions. These innovations align with the growing emphasis on eco-friendly chemical processes in the pharmaceutical and materials industries.

Applications of 5-(3-Chloropropyl)-2-nitrobenzyl chloride extend beyond traditional pharmaceuticals into the field of biotechnology. For example, the molecule has been utilized in the development of gene delivery vectors, where its reactive functionalities enable the conjugation of oligonucleotides or siRNA to carrier systems. This application is particularly relevant in the context of RNA interference (RNAi) therapies, which aim to silence specific genes implicated in diseases such as cancer and genetic disorders.

Moreover, 5-(3-Chloropropyl)-2-nitrobenzyl chloride has shown promise in the fabrication of smart materials that respond to external stimuli such as pH, temperature, or light. These materials are being investigated for use in controlled drug release systems and sensors for biomedical applications. The ability of 5-(3-Chloropropyl)-2-nitrobenzyl chloride to participate in reversible chemical reactions makes it an attractive candidate for creating switchable materials with tunable properties.

The characterization of 5-(3-Chloropropyl)-2-nitrobenzyl chloride is typically performed using a combination of chromatographic and spectroscopic techniques. High-performance liquid chromatography (HPLC) is commonly employed to assess the purity of the compound, while nuclear magnetic resonance (NMR) spectroscopy provides detailed structural information. Mass spectrometry (MS) is also used to confirm the molecular weight and elemental composition of the molecule. These analytical methods are critical for ensuring the quality and consistency of 5-(3-Chloropropyl)-2-nitrobenzyl chloride in both research and industrial settings.

Challenges in the application of 5-(3-Chloropropyl)-2-nitrobenzyl chloride include the potential for toxicological concerns and the need for scale-up optimization. While the molecule itself is not inherently toxic, its derivatives or conjugates may require thorough toxicity screening to ensure safety in biological systems. Additionally, the production of 5-(3-Chloropropyl)-2-nitrobenzyl chloride at an industrial scale necessitates the development of efficient and cost-effective processes that minimize waste and energy consumption.

In conclusion, 5-(3-Chloropropyl)-2-nitrobenzyl chloride (CAS No. 1804274-69-8) is a versatile compound with significant potential in both medicinal chemistry and functional materials science. Its unique structural features enable a wide range of applications, from drug delivery systems to smart materials. As research in these fields continues to advance, the role of 5-(3-Chloropropyl)-2-nitrobenzyl chloride is likely to expand, contributing to the development of innovative solutions in healthcare and technology.

For further information on the synthesis, characterization, and applications of 5-(3-Chloropropyl)-2-nitrobenzyl chloride, researchers and industry professionals are encouraged to explore recent publications and technical reports in the fields of organic chemistry, pharmaceutical science, and materials engineering. Collaboration between academia and industry will be essential in overcoming existing challenges and unlocking the full potential of this remarkable compound.